Cas no 2171615-13-5 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methylsulfanyl)cyclopentylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methylsulfanyl)cyclopentylcarbamoyl}propanoic acid
• CAS No: 2171615-13-5
• MF: C₂₅H₂₈N₂O₅S
• MW: 468.565225601196
• CID: 5998659
• PubChem ID: 165559328
• Update Time: 2025-05-23

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methylsulfanyl)cyclopentylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methylsulfanyl)cyclopentylcarbamoyl}propanoic acid
• 2171615-13-5
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[3-(methylsulfanyl)cyclopentyl]carbamoyl}propanoic acid
• EN300-1505497

• Inchi： 1S/C25H28N2O5S/c1-33-16-11-10-15(12-16)26-24(30)22(13-23(28)29)27-25(31)32-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,15-16,21-22H,10-14H2,1H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： UOJAQEIPWACGDK-UHFFFAOYSA-N
• SMILES： S(C)C1CCC(C1)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 468.17189317g/mol
• Monoisotopic Mass: 468.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 130Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methylsulfanyl)cyclopentylcarbamoyl}propanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methylsulfanyl)cyclopentylcarbamoyl}propanoic Acid (CAS No: 2171615-13-5)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methylsulfanyl)cyclopentylcarbamoyl}propanoic acid is a complex organic compound with the CAS registry number 2171615-13-5. This compound has garnered significant attention in the fields of organic chemistry and pharmaceutical research due to its unique structural features and potential applications in drug design and development.

The molecular structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group, a methylsulfanyl cyclopentyl moiety, and a propanoic acid backbone. These structural elements contribute to its versatile chemical properties, making it a valuable component in various synthetic and medicinal chemistry studies.

Recent advancements in chemical synthesis have enabled the efficient preparation of this compound, leveraging modern techniques such as peptide coupling reactions and protecting group strategies. The Fmoc group, in particular, plays a critical role in peptide synthesis as a temporary protecting group for amino acids, ensuring precise control over reaction pathways during the synthesis of complex molecules.

One of the most promising applications of this compound lies in its potential use as an intermediate in the development of novel therapeutic agents. Researchers have explored its role in designing bioactive molecules with enhanced pharmacokinetic profiles, including improved solubility and bioavailability. These properties are particularly relevant in the context of developing drugs targeting chronic diseases such as cancer and inflammatory disorders.

The integration of the methylsulfanyl cyclopentyl group into the molecular structure introduces additional functional diversity, enabling interactions with various biological targets. This feature has been exploited in studies aimed at designing selective inhibitors for key enzymes involved in disease pathways.

Moreover, the propanoic acid backbone provides flexibility in modifying the compound's physical properties, such as its melting point and crystallinity, which are crucial for optimizing its performance in different chemical environments.

In terms of structural analysis, computational chemistry tools have been employed to investigate the electronic properties and conformational dynamics of this compound. These studies have provided valuable insights into its reactivity and stability under various reaction conditions, facilitating more efficient synthetic routes and enhancing its utility in research settings.

Recent research has also highlighted the potential of this compound as a building block for constructing advanced materials with tailored functionalities. Its ability to form stable covalent bonds with other organic molecules makes it a candidate for applications in nanotechnology and polymer science.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methylsulfanyl)cyclopentylcarbamoyl}propanoic acid (CAS No: 2171615-13-5) stands out as a multifaceted compound with significant implications for both academic research and industrial applications. Its unique combination of structural features positions it as a valuable asset in advancing innovative solutions across diverse scientific domains.